A new method based on capillary electrophoresis for the screening of cathepsin B inhibitors in traditional Chinese medicine was developed. This method integrated longitudinal diffusion and transverse diffusion of laminar flow profiles to achieve mixing different reactants with high efficiency. Taking advantage of the difference in electrophoretic mobility, enzyme reaction, separation and detection can be carried out in the same capillary by injecting reactants successively. The conditions were optimized, including pH, enzyme concentration, incubation time and methanol concentration. Under the optimal conditions, the kinetic constant was tested and the inhibition activity of twelve potential candidates from traditional Chinese medicine was screened. It has been found that dauricine (80 μM) showed inhibitory activity with an inhibitory percentage of 17%. This work provides a significant approach for the initial screening of cathepsin B inhibitors by capillary electrophoresis.

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The identification of three light-coloured unifloral honeys was accomplished in this work. Chromatographic fingerprints were obtained through high performance liquid chromatography-electrochemical detection (HPLC-ECD). From the established chromatographic fingerprints, 17 common peaks with relatively high responses were selected as variables for classification. All 40 honey samples (including linden, Vicia villosa Roth and rape honeys) were correctly classified according to their botanical origin using a chemometric method. Additionally, several physicochemical parameters and the content of phenolic acids in the samples were determined. Using physicochemical parameters and phenolic profiles as variables, the overall correct classification rate reached 97.5% and 100%, respectively. The results indicated that the information obtained from the chromatographic ECD fingerprints was useful for the identification of the floral origin of the three light-coloured honeys.

At present, chlorate salts are discussed as potential in vivo disinfectants in food animals. However, the ongoing metabolism studies rely on robust and sensitive methods. Therefore, a method for the determination of chlorine species in blood was developed. After their ion chromatographic separation, chlorate and chlorite were detected by single-quadrupole inductively coupled plasma mass spectrometry (IC-ICPMS). The suitability of the method was evaluated with spiking experiments. Estimated detection limits of ∼0.1 mg Cl L−1 for chlorite and ∼0.2 mg Cl L−1 for chlorate in measurement solutions (injection volume 20 μL) and ∼0.5 mg Cl L−1 for chlorite and ∼1.0 mg Cl L−1 for chlorate in blood were obtained. In order to overcome the interfering 18O16O1H+ and 36Ar1H+ ions, IC was also coupled to a triple-quadruple ICPMS (ICPQQQMS) operating in MS/MS mode with hydrogen as reaction gas. However, the signal-to-background ratios and, hence, the detection limits could not be improved due to a constant chlorine background. However, with appropriate sample preparation, the method is suitable for the determination of anionic chlorine compounds in blood.

We developed an HPLC-based fractionation procedure coupled with hierarchical clustering and principal component statistical analysis to evaluate the quality and identify the authenticity of rhizomes of Hellebours thibetanus Franch. Professional software, namely Analysis System for Chromatographic Fingerprint and Data of Traditional Chinese Medicine (Version 2004), was used to establish a reference fingerprint of rhizomes of Hellebours thibetanus Franch. 17 raw samples and 1 processed sample of Hellebours thibetanus Franch were collected from various sources. 16 common peaks were determined in all the samples and the relative standard deviations of the relative retention times and relative peak areas were less than 1.0% when quercetin was used as the reference substance. The quality of the samples was classified into three levels by comparing the degree of similarity, these were high, general and inferior levels, respectively. Although there was slight discrimination among the samples which came from different locations, the similarity was very good between samples from the same level. The relative peak areas of the 16 common peaks of the samples were selected as input data for hierarchical clustering analysis and principal component analysis. 18 batches of samples were sorted into five clusters by the pattern recognition methods. The raw samples and the processed sample could also be distinguished by these methods. We suggest that this HPLC-based fingerprint method could be useful for the authentication and quality evaluation of H. thibetanus Franch.

Thirteen real Semen Armeniacae Amarae (SAA) samples and 28 commercial SAA samples were obtained from four typical sources of China. The high-performance liquid chromatographic (HPLC) fingerprints of them were firstly recorded. Chromatographic fingerprint was estimated by adding all the UV spectra recorded at each wavelength in the range between 210 and 360 nm. The chromatographic fingerprint obtained in this way provided more information than the chromatograms recorded at single wavelengths. Principal component analysis (PCA) based on the chromatographic fingerprint obtained as referred in previous paragraphs was performed to visualize and classify the studied samples in principal spaces. Similarity analysis (SA) and absolute peak areas (APA) were applied to estimate the concentrations of their components. Hierarchical clustering analysis (HCA) was also carried out to validate the clustering results. Furthermore, amygdalin and another four components were checked out by loadings plots of PCA and could be used as potential chemical markers for discrimination among different sources of samples. The results indicate that herbal medicines from different geographical conditions lead to different constituent contents. The total chromatographic fingerprint adding UV spectra recorded at each wavelength between 210 and 360 nm was reliable for the chemical fingerprint analysis of herbal medicine and would provide a useful reference for quality control of herbal medicines.

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A cellulose nanocrystal (CNCs) material was converted into its dialdehyde before being decorated with gold nanoparticles (AuNPs) through an aminothiophenol linker. Then GOx enzyme was immobilized onto the CNCs-AuNPs using thioctic acid (TA) as a double linker. The prepared materials were characterized using morphological (SPM & SEM), spectroscopic (UV-visible & FTIR) and electrochemical (CV & EIS) techniques. The developed GOx-TA-AuNPs-CNC material loaded onto a GCE offered a convenient platform for developing a non-invasive enzymatic glucose biosensor for monitoring glucose in human saliva. The designed biosensor demonstrated good analytical performance for glucose sensing using CV with LR = 0.1–1.6 mM, R2 = 0.9925, and LOD = 40 μM under physiological pH conditions. The developed biosensor possessed high selectivity towards glucose in the presence of common glucose interferents such as AA, UA and DA. The salivary glucose was measured and correlated with the value of serum glucose of a sample from the same person.

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